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Compound of Interest

4'-Hydroxy-6,7,8,3'-
Compound Name:
tetramethoxyflavonol

cat. No.: B11938720

An In-depth Technical Guide to 4'-Hydroxy-5,6,7,8-
tetramethoxyflavone

Disclaimer: Information for the requested compound, 4'-Hydroxy-6,7,8,3'-
tetramethoxyflavonol, is not available in the public domain. This guide provides a
comprehensive overview of the structurally similar and well-documented compound, 4'-
Hydroxy-5,6,7,8-tetramethoxyflavone. It is presumed that the initial query may have contained
a typographical error.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals, detailing the chemical structure, physicochemical properties,
biological activities, and synthetic pathways of the polymethoxyflavone (PMF), 4'-Hydroxy-
5,6,7,8-tetramethoxyflavone.

Chemical Structure and Properties

4'-Hydroxy-5,6,7,8-tetramethoxyflavone is a flavonoid, specifically a polymethoxyflavone,
characterized by a flavone backbone with four methoxy groups on the A-ring and a single
hydroxyl group on the B-ring.[1][2] This substitution pattern significantly influences its chemical
and biological properties.[1]

Table 1: Chemical Identification
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Identifier

Value

IUPAC Name

2-(4-hydroxyphenyl)-5,6,7,8-tetramethoxy-4H-

chromen-4-one[2][3]

Chemical Formula

C19H1807[2][3]

Molecular Weight 358.34 g/mol [3]
CAS Number 36950-98-8
COC1=C(OC)C(OC)=C2C(=0)C=C(0C2=C10
SMILES
C)C1=CC=C(0)C=C1[3]
InChl Key IECRXMSGDFIOEY-UHFFFAOYSA-N[3]

Table 2: Physicochemical Properties

Property Value
Melting Point Not reported
Boiling Point Not reported
- Soluble in DMSO, Chloroform,
Solubility )
Dichloromethane, Ethyl Acetate, Acetone
Appearance Yellow amorphous powder[4]

Biological Activities and Signaling Pathways

Polymethoxyflavones are recognized for a variety of biological activities, including anticancer,

anti-inflammatory, and antioxidant effects.[1] While research specifically on 4'-Hydroxy-5,6,7,8-

tetramethoxyflavone is limited, studies on structurally similar PMFs provide insights into its

potential therapeutic applications.[1]

Anticancer Activity

The cytotoxic effects of hydroxylated PMFs have been observed in various cancer cell lines.

The presence and location of hydroxyl and methoxy groups are critical determinants of their
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anticancer efficacy. For instance, the related compound 5-hydroxy-3',4',6,7-
tetramethoxyflavone has shown to decrease the viability and migratory capacity of glioblastoma
cells.

Anti-inflammatory Activity

Flavonoids are known to exert anti-inflammatory effects by modulating key signaling pathways.
It is postulated that 4'-Hydroxy-5,6,7,8-tetramethoxyflavone may inhibit inflammatory responses
by targeting the NF-kB and MAPK signaling cascades.[2]

Below is a diagram illustrating the postulated anti-inflammatory signaling pathway.
Caption: Postulated Anti-Inflammatory Mechanism.

Antioxidant Activity

The antioxidant potential of flavonoids is a well-established property. While specific data for 4'-
Hydroxy-5,6,7,8-tetramethoxyflavone is not readily available, related compounds have
demonstrated significant free-radical scavenging activity.

Experimental Protocols

To facilitate further research, this section outlines methodologies for key in vitro assays.

Cell Viability Assay (MTT Assay)

This assay is fundamental for assessing the cytotoxic effects of a compound on cancer cell
lines.[1]

Protocol:

o Cell Seeding: Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-
10,000 cells/well and incubate for 24 hours.[1]

o Compound Treatment: Treat the cells with varying concentrations of 4'-Hydroxy-5,6,7,8-
tetramethoxyflavone (dissolved in a suitable solvent like DMSO) and incubate for 24, 48, or
72 hours.[1]
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e MTT Addition: Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours.[1]

¢ Formazan Solubilization: Remove the medium and add 150 pL of DMSO to dissolve the

formazan crystals.[1]

e Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Seed Cells in
96-well plate

!

Add varying concentrations
of test compound

!

Incubate for
24/48/72 hours

Add MTT solution
and incubate

Solubilize formazan
crystals with DMSO

Measure absorbance
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Caption: MTT Assay Experimental Workflow.

NF-kB Inhibition Assay (Reporter Gene Assay)

This assay is employed to evaluate the anti-inflammatory potential by measuring the inhibition
of NF-kB activation.[1]

Protocol:

o Cell Transfection: Transfect a suitable cell line (e.g., HEK293T) with a reporter plasmid
containing the luciferase gene under the control of an NF-kB response element.[1]

o Compound Treatment: Seed the transfected cells in a 96-well plate and treat with various
concentrations of the compound for 1 hour.[1]

o NF-kB Activation: Stimulate the cells with an NF-kB activator (e.g., TNF-a) for 6-8 hours.[1]

o Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer.

Synthesis Pathways

The synthesis of 4'-Hydroxy-5,6,7,8-tetramethoxyflavone can be achieved through two primary
routes.[5]

De Novo Synthesis via Chalcone Intermediate

This classic method involves the construction of the flavone skeleton from acyclic precursors.

2'-Hydroxy-3',4',5',6'-
tetramethoxyacetophenone

4-Hydroxybenzaldehyde

4'-Hydroxy-5,6,7,8-
tetramethoxyflavone

2',4-Dihydroxy-3,4,5,6-
tetramethoxychalcone

T2 Cuaisen-Schmidt Oxidative
Condensation Cyclization (e.g., [2/DMSO)
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Caption: De Novo Synthesis Workflow.

Synthesis via Demethylation of a Precursor Flavone

This approach involves the selective deprotection of a precursor flavone to yield the desired
hydroxyl group.

4'-Benzyloxy-5,6,7,8-tetramethoxyflavone
(Precursor)

Selective Deprotection
(e.g., BCl5)

4'-Hydroxy-5,6,7,8-tetramethoxyflavone

Click to download full resolution via product page

Caption: Synthesis via Demethylation Workflow.

Conclusion

4'-Hydroxy-5,6,7,8-tetramethoxyflavone is a polymethoxyflavone with significant potential for
further investigation in the fields of oncology and inflammatory diseases. While direct research
on this specific compound is emerging, the established biological activities of structurally
related PMFs provide a strong rationale for its continued study. The experimental protocols and
synthetic pathways detailed in this guide offer a foundational framework for researchers to
explore the therapeutic promise of this and other polymethoxyflavones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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